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Compound of Interest

Ethyl 4-
Compound Name:

hydroxycyclohexanecarboxylate

Cat. No.: B104090

An In-depth Technical Guide on the Safety and Handling of Ethyl 4-
Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl 4-
hydroxycyclohexanecarboxylate, a key intermediate in various synthetic applications.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Ethyl 4-hydroxycyclohexanecarboxylate is a combustible liquid. A summary of its key
physical and chemical properties is provided below.
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Property Value Source
Molecular Formula CoH1603 [1]
Molecular Weight 172.22 g/mol [1]
Appearance Liquid

Boiling Point 127-134 °C at 0.1 mmHg

Density 1.068 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.466

Hazard Identification and GHS Classification

Ethyl 4-hydroxycyclohexanecarboxylate is classified as a hazardous substance. The GHS
classification is as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Warning[1]
Hazard Pictogram:

laalt text

First-Aid Measures

Immediate medical attention is recommended in case of exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Wash the affected area thoroughly with soap
and water.[2] Remove contaminated clothing
and wash it before reuse. If skin irritation

persists, seek medical advice.[3]

Eye Contact

Rinse cautiously with water for at least 15
minutes.[2][4] Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[2]

Ingestion

Do NOT induce vomiting.[5] Rinse the mouth
thoroughly with water.[2] Never give anything by
mouth to an unconscious person.[3] Call a

physician or poison control center immediately.

Handling and Storage
Safe Handling

o Ventilation: Handle in a well-ventilated area.[6] Use local exhaust ventilation to control

airborne exposures.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[6] For operations where dust or

aerosols may be generated, a respirator with an appropriate filter is recommended.

e Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in

handling areas.[3] Wash hands thoroughly after handling.[6]

o Fire and Explosion Prevention: Keep away from heat, sparks, and open flames.[5]

Storage
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» Conditions: Store in a cool, dry, and well-ventilated place.[4][6]
o Containers: Keep containers tightly closed when not in use.[4][6]

e Incompatible Materials: Store away from strong oxidizing agents.[6]

Accidental Release Measures

e Personal Precautions: Evacuate personnel from the contaminated area.[2] Ensure adequate
ventilation.[2] Wear appropriate personal protective equipment.

« Environmental Precautions: Prevent the substance from entering drains, surface water, and
groundwater.[2]

e Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,
sawdust, universal binder) and place in a suitable, sealed container for disposal.[2] Clean the
affected area with soap and water.[2]

Experimental Protocols: Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of ethyl 4-
hydroxycyclohexanecarboxylate from receipt to disposal.
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Caption: Workflow for the safe handling of ethyl 4-hydroxycyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for ethyl 4-
hydroxycyclohexanecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104090#safety-and-handling-precautions-for-ethyl-4-
hydroxycyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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